CDK Agonist
  • Hetrombopag
    Hetrombopag
    • Cat. No.:
    • B607937
    • CAS No.:
    • 1257792-41-8
    • Molecular Formula:
    • C25H22N4O5
    • Molecular Weight:
    • 458.5 g/mol
    Description
    RAFUTROMBOPAG is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 6 investigational indications.
    - +
  • Hetrombopag
    Hetrombopag
    • Cat. No.:
    • B10819311
    • CAS No.:
    • 2600513-51-5
    • Molecular Formula:
    • C25H22N4O5
    • Molecular Weight:
    • 458.5 g/mol
    Description
    RAFUTROMBOPAG is a small molecule drug with a maximum clinical trial phase of III (across all indications) and has 6 investigational indications.
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img